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Compound of Interest

Compound Name: Cefacetrile sodium

Cat. No.: B1260381

Introduction

Cefacetrile sodium is a first-generation cephalosporin, a class of broad-spectrum [3-lactam
antibiotics.[1][2] It is a semi-synthetic derivative of cephalosporin C, a compound naturally
produced by the fungus Acremonium.[1][3] This technical guide provides an in-depth analysis
of the early discovery, synthesis, mechanism of action, and initial clinical evaluations of
Cefacetrile sodium, intended for researchers, scientists, and professionals in drug
development.

Discovery and Synthesis

The journey of cephalosporins began with the discovery of Cephalosporium acremonium (now
Acremonium chrysogenum) by Giuseppe Brotzu in 1948, which was found to produce
substances with antibacterial activity.[4] This led to the isolation of Cephalosporin C, the
precursor for many semi-synthetic cephalosporins, including Cefacetrile.

The synthesis of Cefacetrile involves the acylation of 7-aminocephalosporanic acid (7-ACA)
with cyanoacetyl chloride.[2] This chemical modification was a key step in enhancing the
antibacterial properties of the natural cephalosporin nucleus.
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Preparation

P ial diluti .
repare serial dilutions Prepare molten Mueller-Hinton agar

of Cefacetrile

Add antibiotic dilutions to agar

Inoculation

A4

Pour into Petri dishes and allow to solidify SRS sta(lreldgardolzsei/[bcall:c;flgild)s uspension
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Inoculate agar plates with
bacterial suspension

Incubation‘ ;‘3{ Reading

Incubate plates at 35-37°C
for 18-24 hours

\

Determine the lowest concentration
with no visible growth (MIC)
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Administer Cefacetrile to animal model
(e.g., intravenous or oral)

l

Collect blood samples at
predetermined time points

'

Process blood samples by centrifugation
to separate plasma

'

Store plasma samples at -80°C

'

Prepare plasma samples for analysis
(e.g., protein precipitation)

l

Analyze samples using LC-MS/MS
to quantify Cefacetrile concentration

l

Perform pharmacokinetic analysis
to determine parameters (t¥2, Vd, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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